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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B15575918

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-study comparison of NO-711 (also known as NNC-
711), a selective GABA transporter 1 (GAT-1) inhibitor, with other alternative GABA reuptake
inhibitors. The information presented herein is intended to support research and development
efforts by offering a consolidated overview of key performance data, experimental
methodologies, and the underlying mechanism of action.

Mechanism of Action: GAT-1 Inhibition

NO-711 exerts its effects by selectively inhibiting the GAT-1 transporter, which is primarily
responsible for the reuptake of the neurotransmitter gamma-aminobutyric acid (GABA) from the
synaptic cleft into presynaptic neurons and surrounding glial cells. By blocking this reuptake
mechanism, NO-711 effectively increases the concentration and prolongs the action of GABA
in the synapse. This enhancement of GABAergic neurotransmission, the primary inhibitory
pathway in the central nervous system, is the basis for its anticonvulsant and other neurological
effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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